Cas no 11096-26-7 (Losartan potassium)

• Product Name: Losartan potassium
• CAS No: 11096-26-7
• MF: C₂₂H₂₂ClKN₆O
• MW: 461.000983715057
• CID: 146347
• Update Time: 2025-05-20

Losartan potassium Chemical and Physical Properties

Names and Identifiers

• Erythropoietin
• EPO
• Epocim
• Epocrin
• Epoetin
• Epogis S
• Eposim
• Erytrostim
• Heberitro
• Hemax
• Hempoietine
• Repotin
• YiBei
• erythropoietin from human urine*approx 100 units
• erythropoietin human recombinant
• ESF
• hEPO
• Aids000135
• Aids-000135
• ERYTHROPOIETIN RAT
• Erythropietin human
• Erythropoietin human,EPO
• Erythropoietin from rat
• INN=Epoetin
• LOSARTAN POTASSIUM
• Cozaar
• Lorzaar
• Losaprex
• Hyzaar
• losartanpotassium
• losartan potassium salt
• MK 954
• Lortaan
• Tenopres
• Losacor
• Lorzaan
• Losacar
• Lotim
• Niten
• Ocsaar
• Neo Lotan
• Losartan Potassium (DuP 753)
• Du Pont 753
• 3ST302B24A
• DuP 753
• MK0954
• MK 0954
• Lifezar
• C22H22CIKN6OK
• 2-Butyl-4-chloro-1-(2'-(tetrazol-5-yl)biphenyl-4-ylmethyl)-1H-imidazole-5-methanol potassium
• 2-Butyl-4-chloro-1-(p-(o-1H-tetrazol-5-ylphenyl)benzyl)imidazole-5-methan
• Losartan potassium

• Inchi： 1S/C22H22ClN6O.K/c1-2-3-8-20-24-21(23)19(14-30)29(20)13-15-9-11-16(12-10-15)17-6-4-5-7-18(17)22-25-27-28-26-22;/h4-7,9-12,30H,2-3,8,13-14H2,1H3;/q-1;+1
• InChI Key： OXCMYAYHXIHQOA-UHFFFAOYSA-N
• SMILES： [K+].ClC1=C(CO)N(CC2C=CC(C3=CC=CC=C3C3=NN=N[N-]3)=CC=2)C(CCCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 526
• Topological Polar Surface Area: 77.7

Experimental Properties

• Color/Form: Lyophilized powder
• Merck: 13,3722
• Solubility: Not available

Losartan potassium Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：10-21
• RTECS：KF5885000
• Storage Condition：−20°C

Additional information on Losartan potassium

Losartan Potassium (CAS No. 11096-26-7): A Comprehensive Guide to Its Properties, Uses, and Market Trends

Losartan potassium (CAS No. 11096-26-7) is a widely recognized angiotensin II receptor blocker (ARB) used primarily for the treatment of hypertension (high blood pressure) and diabetic nephropathy. As one of the most prescribed antihypertensive drugs, it plays a crucial role in cardiovascular health management. This article delves into the chemical properties, therapeutic applications, and current market trends of Losartan potassium, while addressing frequently searched questions by healthcare professionals and patients.

The molecular formula of Losartan potassium is C₂₂H₂₂ClKN₆O, with a molecular weight of 461.01 g/mol. It is a white to off-white crystalline powder, freely soluble in water and slightly soluble in alcohol. As a selective AT1 receptor antagonist, it effectively blocks the vasoconstrictor effects of angiotensin II, leading to blood pressure reduction. Unlike ACE inhibitors, Losartan potassium does not cause dry cough, making it a preferred choice for many patients.

In clinical practice, Losartan potassium tablets are commonly prescribed for: hypertension treatment, stroke prevention in atrial fibrillation, and kidney protection in type 2 diabetes. Recent studies have also explored its potential benefits in COVID-19 related cardiovascular complications, though more research is needed. The typical dosage ranges from 25 mg to 100 mg daily, adjusted based on patient response and renal function.

The global market for Losartan potassium API (Active Pharmaceutical Ingredient) has seen steady growth, driven by increasing hypertension prevalence worldwide. According to recent reports, the antihypertensive drugs market is projected to reach $40 billion by 2027, with ARB-class medications like Losartan holding a significant share. Generic versions have improved accessibility, but quality variations between manufacturers remain a concern for healthcare providers.

Patients frequently search for information about Losartan potassium side effects, which may include dizziness, fatigue, and hyperkalemia. Importantly, it is contraindicated during pregnancy due to potential fetal harm. Other common queries relate to Losartan vs Valsartan comparisons, Losartan and grapefruit interaction, and best time to take Losartan. Healthcare professionals often research Losartan potassium solubility for formulation purposes and Losartan stability studies for quality control.

Recent advancements in Losartan potassium formulations include combination drugs with hydrochlorothiazide for enhanced efficacy and sustained-release versions for better compliance. Pharmaceutical companies are investing in green chemistry approaches for Losartan synthesis to reduce environmental impact. Analytical methods like HPLC purity testing and X-ray diffraction ensure the quality of Losartan potassium bulk materials used in drug manufacturing.

For researchers working with Losartan potassium powder, proper storage at room temperature (15-30°C) in airtight containers is essential to maintain stability. The compound shows excellent photostability but should be protected from excessive moisture. When handling pharmaceutical-grade Losartan, appropriate PPE should be used despite its relatively low toxicity profile.

The future of Losartan potassium therapy looks promising with ongoing investigations into its pleiotropic effects beyond blood pressure control. Studies suggest potential benefits in fibrosis reduction, inflammatory markers, and even cognitive function. As personalized medicine advances, genetic testing for angiotensin receptor polymorphisms may help optimize Losartan dosing for individual patients.

In conclusion, Losartan potassium (CAS No. 11096-26-7) remains a cornerstone in hypertension management with well-established efficacy and safety. Its evolving applications and continuous market demand underscore the importance of this small molecule drug in global healthcare. Pharmaceutical scientists continue to explore novel delivery systems and therapeutic combinations to enhance the clinical value of this essential medication.